N-methylnaphthalen-1-amine

• IUPAC Name: N-methylnaphthalen-1-amine
• InChI: InChI=1S/C11H11N/c1-12-11-8-4-6-9-5-2-3-7-10(9)11/h2-8,12H,1H3
• InChI Key: AKEYUWUEAXIBTF-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC2=CC=CC=C21
• Molecular Formula: C11H11N
• DSSTOX Substance ID: DTXSID0062262
• Molecular Weight: 157.21 g/mol
• CAS RN: 2216-68-4

Description

N-methylnaphthalen-1-amine is a chemical compound that is derived from naphthalene by substituting one of the hydrogen atoms on the nitrogen atom of an amine group with a methyl group. This modification can significantly alter the chemical and physical properties of the molecule, as well as its reactivity and potential applications in various fields, including organic synthesis and materials science.

Synthesis Analysis

The synthesis of this compound and its derivatives can be achieved through various methods. One approach involves the reductive amination process using cobalt oxide nanoparticles, which allows for the selective synthesis of N-methylated and N-alkylated amines starting from nitroarenes or amines and aqueous formaldehyde or aldehydes in the presence of formic acid . Another method described the preparation of a related compound, N-Methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, which is a key intermediate in the synthesis of premafloxacin, an antibiotic. This process includes an asymmetric Michael addition and a stereoselective alkylation .

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a naphthalene ring system with an amine group that has been methylated. The methylation can influence the electron distribution within the molecule, affecting its reactivity and interaction with other molecules. The inductive effects of methylation are evident from the decrease in ground-state oxidation potential for derivatives containing monomethylamino substituents .

Chemical Reactions Analysis

This compound can participate in various chemical reactions due to the presence of the amine group. For instance, the reactivity of the amine group can be modified by N-substitution, which can influence internal conversion processes in the molecule. The internal conversion was found to be enhanced when the N-methyl group was replaced by N-CH2CO2CH3 . Additionally, methylamine, a simple amine, has been used as a reagent for the removal of a phthaloyl protecting group from nitrogen, demonstrating the versatility of amines in synthetic chemistry .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are influenced by the degree of methylation. The electrochemical and spectroscopic properties reported for a series of 1,5-diaminonaphthalene derivatives, which are structurally similar to this compound, show that increasing levels of N-methylation affect absorption and emission properties. The excited-state oxidation potentials of the monomethylamine derivatives are approximately 200 mV lower than those of the dimethylamino derivatives . This indicates that methylation can have significant effects on the electronic properties of the molecule, which could be important for applications in electronic materials or as electron donors in various chemical reactions.

Scientific Research Applications

Fluorination of Aromatic Hydrocarbons

N-methylnaphthalen-1-amine, when involved in reactions with N-fluorobis(phenylsulfonyl)amine without a solvent, has shown selective fluorination properties. This process is significant in the fluorination of aromatic compounds, offering a more selective approach compared to traditional methods using fluorinating reagents in solution (Borodkin, Elanov, & Shubin, 2010).

Reductive Amination using Nanoparticles

In the field of synthetic chemistry, this compound plays a role in the reductive amination process. Using cobalt oxide nanoparticles, it has contributed to the synthesis of various N-methyl and N-alkyl amines, amino acid derivatives, and existing drug molecules, underlining its importance in producing fine chemicals and life-science molecules (Senthamarai et al., 2018).

Formation of Intermolecular Exciplexes

The compound has been studied in the context of exciplex formation with tertiary amines, demonstrating specific reaction dynamics in polar solvents. This reveals insights into its complex interactions in different solvent environments, useful in understanding molecular interactions and complex formation (Meeus, Auweraer, Dederen, & Schryver, 1979).

Alkylation Reactions in Ionic Liquids

Research has explored the alkylation of methylnaphthalene with alkenes in ionic liquids. These studies highlight the potential of this compound in catalytic processes and the development of environmentally friendly catalysts for chemical synthesis (Zhao et al., 2005).

Study of Thermal Decomposition

In energy research, the thermal decomposition of 1-Methylnaphthalene was studied, providing insights into the formation of various chemical species under different conditions. This research is crucial for understanding the behavior of such compounds in industrial processes like pyrolysis (Leininger et al., 2006).

Oxidation Kinetics in Combustion

The oxidation kinetics of 1-methylnaphthalene have been investigated, providing essential data for the development of detailed chemical kinetic reaction mechanisms. This research is particularly relevant in fields like combustion science and environmental technology (Mati et al., 2007).

Applications in Catalysis

This compound has been utilized in the development of novel catalysis processes. For instance, its derivatives have been employed in Cu-catalyzed coupling reactions, highlighting its versatility and applicability in advanced synthetic chemistry (Ma et al., 2017).

Studies in Engine Applications

In automotive research, the stability of 1-methylnaphthalene as a fluorescent tracer for internal combustion engines has been analyzed. This work contributes to the development of more efficient and cleaner combustion technologies (Fendt et al., 2020).

Investigation of Fuel Oxidation

Research into the high-temperature oxidation of 1-methylnaphthalene has provided insights into fuel decay mechanisms, crucial for improving fuel efficiency and reducing emissions in combustion processes (Shaddix, Brezinsky, & Glassman, 1997).

Amine Volatility in CO2 Capture

The volatility of amines, including derivatives of this compound, is a key factor in CO2 capture technologies. Understanding these properties is crucial in developing effective and environmentally friendly CO2 sequestration methods (Nguyen, Hilliard, & Rochelle, 2010).

Safety and Hazards

“N-methylnaphthalen-1-amine” is harmful if swallowed, in contact with skin, or if inhaled. It may cause respiratory irritation, skin irritation, and serious eye irritation. It should be used only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

Into a solution of 10 g (68 mmol) of α-tetralone in 140 mL of toluene is added 200 mL (400 mmol) of a 2.0 M tetrahydrofuran solution of methylamine at -5° C. to 0° C. After the addition is complete, the reaction mixture is cooled to -40° C. and 34.6 mL (34.6 mmol) of a 1 M solution of titanium tetrachloride in methylene chloride is added over a 15 minute period. After this addition is complete, the reaction mixture is allowed to warm to ambient temperature. After stirring at ambient temperature for 16 hours, the reaction mixture is filtered and the filtrate is concentrated to a crude oil. The crude oil is then dissolved in 150 mL of xylene and 200 mg of 5% palladium on charcoal catalyst is added. The reaction mixture is then heated to reflux for 16 hours. The palladium catalyst is then removed by filtration and the filtrate is concentrated to give 9 g of a crude oil which is purified by flash chromatography (silica gel, 2.5% ethyl acetate in hexane) to give 6 g of an oil in 60% yield.